98-75-9

Propazolamide

In Stock

• CAS RN:
• 98-75-9

• Formula:
• C5H8N4O3S2

• InChI:
• InChI=1S/C5H8N4O3S2/c1-2-3(10)7-4-8-9-5(13-4)14(6,11)12/h2H2,1H3,(H2,6,11,12)(H,7,8,10)

• InChIKey:
• PCBBBQKRWNGNDW-UHFFFAOYSA-N

• Propazolamide is a useful research compound. Its molecular formula is C5H8N4O3S2 and its molecular weight is 236.3 g/mol. The purity is usually 95%.

Ethyl 1-hydroxy-4-(hydroxymethyl)-6-phthalazinecarboxylate

Usually In Stock

• CAS RN:
• 76798-75-9

• Formula:
• C12H12N2O4

• InChI:
• InChI=1S/C12H12N2O4/c1-2-18-12(17)7-3-4-8-9(5-7)10(6-15)13-14-11(8)16/h3-5,15H,2,6H2,1H3,(H,14,16)

• InChIKey:
• MXYNXYMDSSROKW-UHFFFAOYSA-N

• Ethyl 1-hydroxy-4-(hydroxymethyl)-6-phthalazinecarboxylate is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.

1,3,4,6,7,8-Hexachlorodibenzofuran

In Stock

• CAS RN:
• 71998-75-9

• Formula:
• C12H2Cl6O

• InChI:
• InChI=1S/C12H2Cl6O/c13-4-2-6(15)9(17)12-7(4)3-1-5(14)8(16)10(18)11(3)19-12/h1-2H

• InChIKey:
• OGTZINCGZYXZCR-UHFFFAOYSA-N

• 1,3,4,6,7,8-Hexachlorodibenzofuran is a useful research compound. Its molecular formula is C12H2Cl6O and its molecular weight is 374.9 g/mol. The purity is usually 95%.

7-Carboxy-2-mercaptobenzothiazole

• CAS RN:
• 89898-75-9

• Formula:
• C8H5NO2S2

• InChI:
• InChI=1S/C8H5NO2S2/c10-7(11)4-2-1-3-5-6(4)13-8(12)9-5/h1-3H,(H,9,12)(H,10,11)

• InChIKey:
• QKZCJCIRGUQTJA-UHFFFAOYSA-N

• 7-Carboxy-2-mercaptobenzothiazole is a useful research compound. Its molecular formula is C8H5NO2S2 and its molecular weight is 211.3 g/mol. The purity is usually 95%.

Boc-Asp(OBzl)-OSu

In Stock

• CAS RN:
• 13798-75-9

• Formula:
• C20H24N2O8

• InChI:
• InChI=1S/C20H24N2O8/c1-20(2,3)29-19(27)21-14(18(26)30-22-15(23)9-10-16(22)24)11-17(25)28-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,21,27)/t14-/m0/s1

• InChIKey:
• KEULITJLZYZYPU-AWEZNQCLSA-N

• Boc-Asp(OBzl)-OSu, also known as Boc-Asp(OBzl)-OSu, is a useful research compound. Its molecular formula is C20H24N2O8 and its molecular weight is 420.4 g/mol. The purity is usually 95%.

6:2 Fluorotelemer [13C2] carboxylic acid

• CAS RN:
• 872398-75-9

• Formula:
• C8H3F13O2

• InChI:
• InChI=1S/C8H3F13O2/c9-3(10,1-2(22)23)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h1H2,(H,22,23)/i1+1,2+1

• InChIKey:
• LRWIIEJPCFNNCZ-ZDOIIHCHSA-N

• 6:2 Fluorotelemer [13C2] carboxylic acid is a useful research compound. Its molecular formula is C8H3F13O2 and its molecular weight is 380.07 g/mol. The purity is usually 95%.

N-[4-(2-chloropropanoyl)phenyl]-2-methylpropanamide

In Stock

• CAS RN:
• 851398-75-9

• Formula:
• C13H16ClNO2

• InChI:
• InChI=1S/C13H16ClNO2/c1-8(2)13(17)15-11-6-4-10(5-7-11)12(16)9(3)14/h4-9H,1-3H3,(H,15,17)

• InChIKey:
• NKRRDBOALIKWRC-UHFFFAOYSA-N

• N-[4-(2-chloropropanoyl)phenyl]-2-methylpropanamide is a useful research compound. Its molecular formula is C13H16ClNO2 and its molecular weight is 253.73. The purity is usually 95%.

2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzoic acid

In Stock

• CAS RN:
• 741698-75-9

• Formula:
• C13H17BO5

• InChI:
• InChI=1S/C13H17BO5/c1-12(2)13(3,4)19-14(18-12)8-5-6-9(11(16)17)10(15)7-8/h5-7,15H,1-4H3,(H,16,17)

• InChIKey:
• HKDAWFDCLSDUIM-UHFFFAOYSA-N

• 2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzoic acid is a useful research compound. Its molecular formula is C13H17BO5 and its molecular weight is 264.08 g/mol. The purity is usually 95%.

3-Hydroxytrimeprazine

In Stock

• CAS RN:
• 220698-75-9

• Formula:
• C18H22N2OS

• InChI:
• InChI=1S/C18H22N2OS/c1-13(11-19(2)3)12-20-15-6-4-5-7-17(15)22-18-9-8-14(21)10-16(18)20/h4-10,13,21H,11-12H2,1-3H3

• InChIKey:
• XLYJXWKJHKLGQO-UHFFFAOYSA-N

• 3-Hydroxytrimeprazine is a useful research compound. Its molecular formula is C18H22N2OS and its molecular weight is 314.4 g/mol. The purity is usually 95%.

2-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-75-9

• Formula:
• C27H26N6O4

• InChI:
• InChI=1S/C27H26N6O4/c1-16-23(26(34)30-19-6-5-13-28-15-19)24(17-7-10-20(35-2)11-8-17)33-27(29-16)31-25(32-33)18-9-12-21(36-3)22(14-18)37-4/h5-15,24H,1-4H3,(H,30,34)(H,29,31,32)

• InChIKey:
• ZFZQUINCNCEESO-UHFFFAOYSA-N

• 2-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H26N6O4 and its molecular weight is 498.543. The purity is usually 95%.

5-aminopentanoic Acid Hydrate

In Stock

• CAS RN:
• 649698-75-9

• Formula:
• C5H13NO3

• InChI:
• InChI=1S/C5H11NO2.H2O/c6-4-2-1-3-5(7)8;/h1-4,6H2,(H,7,8);1H2

• InChIKey:
• FMBIXMUKZJOMOR-UHFFFAOYSA-N

• 5-aminopentanoic Acid Hydrate is a useful research compound. Its molecular formula is C5H13NO3 and its molecular weight is 135.16 g/mol. The purity is usually 95%.

2,4,5-trimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019098-75-9

• Formula:
• C23H24N6O2S

• InChI:
• InChI=1S/C23H24N6O2S/c1-15-13-17(3)21(14-16(15)2)32(30,31)28-20-7-5-19(6-8-20)24-22-9-10-23(26-25-22)29-12-11-18(4)27-29/h5-14,28H,1-4H3,(H,24,25)

• InChIKey:
• SHUWMUQWNUYYKI-UHFFFAOYSA-N

• 2,4,5-trimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C23H24N6O2S and its molecular weight is 448.5 g/mol. The purity is usually 95%.

3-[4-(2-Aminocyclopropyl)phenyl]phenol;hydrochloride

Usually In Stock

• CAS RN:
• 1357298-75-9

• Formula:
• C15H16ClNO

• InChI:
• InChI=1S/C15H15NO.ClH/c16-15-9-14(15)11-6-4-10(5-7-11)12-2-1-3-13(17)8-12;/h1-8,14-15,17H,9,16H2;1H

• InChIKey:
• VJDOOGRROQNQRV-DFQHDRSWSA-N

• OG-L002 HCl is an inhibitor of LSD1.